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Compound of Interest

Compound Name: 3-Ethyl-3-methylheptane

Cat. No.: B105677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Ethyl-3-methylheptane, registered under CAS number 17302-01-1. As a

branched-chain alkane, its primary relevance in research and industry lies in its use as a

reference compound in analytical chemistry, a component in fuel studies, and as a starting

material or intermediate in organic synthesis. This document consolidates key data, outlines

synthetic approaches, and provides standardized analytical workflows.

Chemical and Physical Properties
The fundamental physicochemical properties of 3-Ethyl-3-methylheptane are summarized

below. These values are critical for its application in experimental and industrial settings.

Table 1: General and Physical Properties
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Property Value Unit Source

Molecular Formula C₁₀H₂₂ - [1][2][3]

Molecular Weight 142.29 g/mol [1][2][4]

Melting Point -53.99 °C [5][6]

Boiling Point 163.81 °C [5][6]

Density 0.75 g/cm³ [5][6]

Refractive Index 1.4200-1.4210 - [5][6]

Solubility
Chloroform, Ethyl

Acetate (Slightly)
- [5][6]

LogP (Octanol/Water

Partition Coefficient)
5.548 (est) - [6]

Table 2: Thermodynamic Properties
Property Value Unit Source

Enthalpy of

Vaporization (ΔvapH°)
47.70 kJ/mol

Enthalpy of Fusion

(ΔfusH°)
14.24 kJ/mol

Standard Gibbs Free

Energy of Formation

(ΔfG°)

36.16 kJ/mol

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-258.48 kJ/mol

Critical Temperature

(Tc)
Not Available K -

Critical Pressure (Pc) 2145.33 kPa
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Synthesis Protocols
The synthesis of 3-Ethyl-3-methylheptane is typically achieved through alkylation reactions.

Below is a generalized experimental protocol based on common synthetic routes.

Synthesis via Grignard Reaction
This protocol outlines the synthesis of 3-Ethyl-3-methylheptane from a suitable ketone and

Grignard reagent, followed by reduction.

Materials:

Heptan-3-one

Ethylmagnesium bromide (Grignard reagent)

Anhydrous diethyl ether

Hydrochloric acid (1 M)

Sodium sulfate (anhydrous)

Reducing agent (e.g., a mixture of red phosphorus and hydriodic acid)

Standard laboratory glassware and purification apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask is equipped with a dropping funnel, a

condenser, and a nitrogen inlet. The system is flame-dried and maintained under an inert

nitrogen atmosphere.

Grignard Reaction: Heptan-3-one is dissolved in anhydrous diethyl ether and placed in the

flask. Ethylmagnesium bromide solution is added dropwise from the dropping funnel with

continuous stirring. The reaction is typically exothermic and may require cooling in an ice

bath to maintain a controlled temperature.
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Quenching: After the addition is complete, the reaction mixture is stirred at room temperature

for several hours to ensure completion. The reaction is then quenched by the slow addition

of 1 M hydrochloric acid.

Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted

with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the

tertiary alcohol intermediate.

Reduction: The resulting alcohol is then reduced to the alkane. A common method involves

heating the alcohol with a mixture of red phosphorus and hydriodic acid.

Purification: The final product, 3-Ethyl-3-methylheptane, is purified by fractional distillation.

Synthesis via Grignard Reaction

Start: Heptan-3-one
+ Ethylmagnesium bromide

Grignard Reaction
(Anhydrous Diethyl Ether)

Quenching
(1 M HCl)

Extraction & Drying
(Diethyl Ether, Na₂SO₄)

Reduction of Tertiary Alcohol
(Red P / HI)

Purification
(Fractional Distillation)

Final Product:
3-Ethyl-3-methylheptane

Click to download full resolution via product page

Synthesis Workflow for 3-Ethyl-3-methylheptane

Analytical Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for the identification

and purity assessment of 3-Ethyl-3-methylheptane.

GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Quadrupole or Time-of-Flight)

Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b105677?utm_src=pdf-body
https://www.benchchem.com/product/b105677?utm_src=pdf-body-img
https://www.benchchem.com/product/b105677?utm_src=pdf-body
https://www.benchchem.com/product/b105677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Helium as the carrier gas

Procedure:

Sample Preparation: A dilute solution of 3-Ethyl-3-methylheptane is prepared in a volatile

organic solvent such as hexane or pentane.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet,

which is heated to ensure rapid vaporization.

Separation: The vaporized sample is carried by the helium gas through the capillary column.

The temperature of the column is programmed to increase over time, which separates the

components of the sample based on their boiling points and interactions with the column's

stationary phase.

Ionization and Mass Analysis: As the separated components elute from the column, they

enter the mass spectrometer. Here, they are ionized (typically by electron impact), and the

resulting charged fragments are separated based on their mass-to-charge ratio.

Data Analysis: The retention time from the gas chromatogram and the mass spectrum of the

eluting compound are compared to a reference standard or a spectral library (e.g., NIST) to

confirm the identity and purity of 3-Ethyl-3-methylheptane.
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GC-MS Analytical Workflow

Sample Preparation
(Dilution in Hexane)

GC Injection
(Vaporization)

Chromatographic Separation
(Capillary Column)

Mass Spectrometry
(Electron Impact Ionization)

Mass Analysis
(Mass-to-Charge Ratio)

Data Analysis
(Retention Time & Mass Spectrum)
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Analytical Workflow for 3-Ethyl-3-methylheptane

Biological Activity and Applications
As a simple alkane, 3-Ethyl-3-methylheptane does not exhibit specific biological activity and is

not used in drug development as a pharmacologically active agent.[2] Its primary roles in a

research context include:
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Reference Standard: Used as a standard in gas chromatography for the analysis of

hydrocarbon mixtures.

Solvent: Its nonpolar nature makes it a potential solvent in specific organic reactions.[2]

Fuel Research: As an isomer of decane, it is relevant to studies on fuel composition and

combustion.[7]

Environmental Science: It is classified as a volatile organic compound (VOC) and may be

studied in the context of atmospheric chemistry.[7]

Safety Information
3-Ethyl-3-methylheptane is a flammable liquid and vapor. It may be fatal if swallowed and

enters airways. Standard laboratory safety precautions, including the use of personal protective

equipment and working in a well-ventilated area, should be followed.

Disclaimer: This document is intended for informational purposes for a scientific audience. All

experimental work should be conducted in a controlled laboratory setting with appropriate

safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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